3-cyclopentyl-N-[2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]propanamide

• IUPAC Name: 3-cyclopentyl-N-[2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]propanamide
• InChI: InChI=1S/C19H22N4O3S/c24-18(10-5-13-3-1-2-4-13)20-19-16-11-27-12-17(16)21-22(19)14-6-8-15(9-7-14)23(25)26/h6-9,13H,1-5,10-12H2,(H,20,24)
• InChI Key: UYYUKLHSGQQUEV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)CCC(=O)NC2=C3CSCC3=NN2C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C19H22N4O3S
• Molecular Weight: 386.5 g/mol

Description

3-cyclopentyl-N-[2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]propanamide is a useful research compound. Its molecular formula is C19H22N4O3S and its molecular weight is 386.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Immunomodulating Activity

Condensed N-aryl-2-cyano-3-oxo-3-pyrazolyl-propanamides, a class including compounds structurally similar to 3-cyclopentyl-N-[2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]propanamide, were synthesized and evaluated for immunomodulating activity. These molecules enhanced macrophage cytotoxicity and stimulated host-mediated antibacterial defenses in mice, showing effectiveness in preventing adjuvant-induced arthritis development in rats (Doria et al., 1991).

Antiinflammatory and Antimicrobial Properties

A series of N,N-disubstituted 3-(3,5-diphenyl-1H-pyrazol-1-yl)propanamides and -propanamines, which include similar structural components, exhibited moderate antiinflammatory and antimicrobial activities in rats and mice. This highlights the potential of such compounds in medical applications (Bondavalli et al., 1990).

Antidepressant Potential

The compound N,N-dimethyl-3,4-diphenyl-1H-pyrazole-1-propanamine, structurally related to this compound, was identified as a potential antidepressant with reduced side effects. It was equipotent with imipramine in standard antidepressant assays in animals, suggesting a promising avenue for psychiatric medication development (Bailey et al., 1985).

Synthesis in Anticancer Research

This compound is an important intermediate in the synthesis of various biologically active compounds, particularly in anticancer research. Its derivatives have shown potential biological activities, highlighting its importance in the synthesis of small molecule inhibitors for cancer research (Wang et al., 2016).

Cytotoxic Properties

In the context of novel heterocyclic compound synthesis, related compounds have been explored for cytotoxic properties against various cancer cell lines. This research avenue indicates the potential use of this compound and its derivatives in developing new anticancer drugs (Mansour et al., 2020).